Cas no 22204-94-0 (6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole)

6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole structure
22204-94-0 structure
Product name:6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole
CAS No:22204-94-0
MF:C21H24N2
MW:304.42866
CID:1408140
PubChem ID:23619755

6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole
    • 6-METHYL-9-(2-(2-METHYL-5-PYRIDYL)ETHYL)-1,2,3,4-TETRAHYDROCARBAZOLE SULFATE
    • U7ZM52A3NT
    • UNII-U7ZM52A3NT
    • 22204-94-0
    • 6-Methyl-9-(2-(2-methyl-5-pyridyl)ethyl)-1,2,3,4-tetrahydrocarbazole sulphate
    • Inchi: InChI=1S/C21H24N2.H2O4S/c1-15-7-10-21-19(13-15)18-5-3-4-6-20(18)23(21)12-11-17-9-8-16(2)22-14-17;1-5(2,3)4/h7-10,13-14H,3-6,11-12H2,1-2H3;(H2,1,2,3,4)
    • InChI Key: XUCJJCRLGLINLS-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1)N(C3=C2CCCC3)CCC4=CN=C(C=C4)C.OS(=O)(=O)O

Computed Properties

  • Exact Mass: 304.19412
  • Monoisotopic Mass: 402.16132849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 477
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 17.82

6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole Related Literature

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